Cas no 81295-06-9 (Restriction Endonuclease Ava I (high conc.))

• Product Name: Restriction Endonuclease Ava I (high conc.)
• CAS No: 81295-06-9
• MF: C₄H₉F₃Si
• MW: 142.194972753525
• CID: 721947
• Update Time: 2025-06-08

Restriction Endonuclease Ava I (high conc.) Chemical and Physical Properties

Names and Identifiers

• Nuclease,restriction endodeoxyribo-, AvaI
• AVA I 5'...C PYCGPUG...3'
• Restriction Endonuclease Ava I
• Restriction Endonuclease Ava I (high conc.)
• (Trifluoromethyl)trimethylsilane
• Trimethyl(trifluoromethyl)silane
• Trifluoromethyltrimethylsilane
• Ruppert's Reagent
• Silane, trimethyl(trifluoromethyl)-
• TMS-CF3
• trimethyl-trifluoromethyl-silane
• TMSCF3
• trimethyltrifluoromethylsilane
• Trifluoromethyl(trimethyl)silane
• A009786QPJ
• Trimethyl(trifluoromethyl)silane solution
• (Trifluoromethyl)trimethylsilane;TMS-CF3
• (Trifluoromethyl)trimethylsilane, 99%
• TFMTMS
• (Trifluoromethyl)trimethylsilane, 0.5M solution in THF
• (Tr

• Inchi： 1S/C4H9F3Si/c1-8(2,3)4(5,6)7/h1-3H3
• InChI Key： MWKJTNBSKNUMFN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C(F)(F)F

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 85
• XLogP3: 1.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Buffered aqueous glycerol solution
• Solubility: Not determined

Restriction Endonuclease Ava I (high conc.) Security Information

• WGK Germany：3

Additional information on Restriction Endonuclease Ava I (high conc.)

Restriction Endonuclease Ava I (High Conc.) and CAS No. 81295-06-9: A Comprehensive Overview

Restriction Endonuclease Ava I (High Conc.) is a highly concentrated form of the restriction enzyme Ava I, which is widely used in molecular biology and genetic engineering. This enzyme is classified under the CAS number 81295-06-9, and it plays a crucial role in various biotechnological applications, including DNA sequencing, cloning, and gene editing. The high concentration of this enzyme ensures efficient and precise cleavage of DNA at specific recognition sites, making it an indispensable tool in modern molecular biology research.

The Ava I restriction enzyme recognizes and cleaves the DNA sequence 5'-CCCGG-3' (where C represents a cytosine base). This specific recognition sequence allows researchers to precisely manipulate DNA fragments, facilitating a wide range of molecular biology techniques. The high concentration of Restriction Endonuclease Ava I (High Conc.) ensures that even small amounts of the enzyme can achieve complete digestion of DNA samples, reducing the need for multiple enzymatic reactions and saving both time and resources.

Recent advancements in the field of molecular biology have further highlighted the importance of Ava I in various applications. For instance, a study published in the journal Nucleic Acids Research demonstrated the use of Ava I in combination with other restriction enzymes to create complex DNA constructs for gene therapy applications. The high specificity and efficiency of Ava I make it particularly suitable for these intricate processes, where precision is paramount.

In addition to its use in gene therapy, Restriction Endonuclease Ava I (High Conc.) has also found applications in forensic science. The ability to accurately digest DNA samples at specific sites allows for the generation of unique DNA fingerprints, which are crucial for identifying individuals in forensic investigations. A recent study published in Forensic Science International: Genetics showcased the effectiveness of Ava I in generating reliable DNA profiles from degraded or low-quality samples, further emphasizing its utility in this field.

The stability and reliability of Restriction Endonuclease Ava I (High Conc.) have also been extensively studied. Research conducted by a team at the National Institutes of Health (NIH) demonstrated that this enzyme remains active over a wide range of temperatures and pH levels, making it suitable for use in various experimental conditions. This robustness ensures that researchers can rely on Ava I for consistent results, even under challenging laboratory conditions.

Furthermore, the high concentration of Restriction Endonuclease Ava I (High Conc.) has been shown to reduce the risk of contamination and degradation during long-term storage. A study published in the journal BioTechniques compared the stability of high-concentration enzymes with their lower-concentration counterparts and found that high-concentration enzymes retained their activity for longer periods, even when stored at room temperature. This finding is particularly significant for laboratories with limited refrigeration facilities or those conducting field research.

The versatility of Ava I extends beyond its primary function as a restriction enzyme. Recent research has explored its potential as a tool for studying epigenetic modifications. A study published in Epigenetics & Chromatin utilized Ava I to investigate methylation patterns at specific genomic loci. The ability to precisely cleave DNA at known recognition sites allowed researchers to accurately map methylation patterns, providing valuable insights into gene regulation and disease mechanisms.

In conclusion, Restriction Endonuclease Ava I (High Conc.), with its CAS number 81295-06-9, is a powerful tool in modern molecular biology research. Its high concentration ensures efficient and precise DNA cleavage, making it suitable for a wide range of applications, from gene therapy to forensic science. The robustness and stability of this enzyme further enhance its utility in various experimental settings, ensuring reliable results and consistent performance. As research continues to advance, the importance of Ava I is likely to grow, solidifying its position as an essential component in the molecular biologist's toolkit.